Cas no 1318166-37-8 ((-)-CXL017)

• Product Name: (-)-CXL017
• CAS No: 1318166-37-8
• MF: C₂₄H₂₇NO₇
• MW: 441.47
• CID: 4768150
• PubChem ID: 11290362
• Update Time: 2024-03-03

(-)-CXL017 Chemical and Physical Properties

Names and Identifiers

• (R)-3-(3-chloro-4-hydroxyphenyl)-2-(4-methoxy-4-oxobut-2-enamido)propanoic acid
• CHEBI:200317
• (-)-xylariamide A
• (2R)-3-(3-chloro-4-hydroxy-phenyl)-2-[[(E)-4-methoxy-4-oxo-but-2-enoyl]amino]propanoic acid
• cxl017
• 1318166-37-8
• BDBM50339590
• CHEMBL463133
• (2R)-3-(3-chloro-4-hydroxyphenyl)-2-[[(E)-4-methoxy-4-oxobut-2-enoyl]amino]propanoic acid
• (-)-CXL017

• Inchi： InChI=1S/C14H14ClNO6/c1-22-13(19)5-4-12(18)16-10(14(20)21)7-8-2-3-11(17)9(15)6-8/h2-6,10,17H,7H2,1H3,(H,16,18)(H,20,21)/b5-4+/t10-/m1/s1
• InChI Key： KCOKHEIACSQLBQ-ORAHPGNNSA-N
• SMILES： COC(=O)C=CC(=O)NC(CC1=CC(=C(C=C1)O)Cl)C(=O)O

Computed Properties

• Exact Mass: 327.0509649g/mol
• Monoisotopic Mass: 327.0509649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tyrosine and derivatives